Cas no 406935-23-7 (Phenol, 5-chloro-3-methoxy-2-(methylthio)-)

• Product Name: Phenol, 5-chloro-3-methoxy-2-(methylthio)-
• CAS No: 406935-23-7
• MF: C₈H₉ClO₂S
• MW: 204.673860311508
• CID: 3973994
• PubChem ID: 85816743
• Update Time: 2025-04-22

Phenol, 5-chloro-3-methoxy-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 5-chloro-3-methoxy-2-(methylthio)-
• 5-chloro-3-methoxy-2-(methylthio)phenol
• 406935-23-7
• DTXSID901280581

• Inchi： 1S/C8H9ClO2S/c1-11-7-4-5(9)3-6(10)8(7)12-2/h3-4,10H,1-2H3
• InChI Key： VSFWOXSSPJVOBN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)OC)SC)O

Computed Properties

• Exact Mass: 204.0011784Da
• Monoisotopic Mass: 204.0011784Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.8Ų